Cas no 1448075-50-0 (N-{1-(pyridine-3-sulfonyl)piperidin-4-ylmethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide)

• Product Name: N-{1-(pyridine-3-sulfonyl)piperidin-4-ylmethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide
• CAS No: 1448075-50-0
• MF: C₁₉H₂₃N₃O₅S₂
• MW: 437.533022165298
• CID: 5911094
• PubChem ID: 71806349
• Update Time: 2025-06-13

N-{1-(pyridine-3-sulfonyl)piperidin-4-ylmethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[(1-pyridin-3-ylsulfonylpiperidin-4-yl)methyl]-2,3-dihydro-1-benzofuran-5-sulfonamide
• 1448075-50-0
• AKOS024559093
• N-((1-(pyridin-3-ylsulfonyl)piperidin-4-yl)methyl)-2,3-dihydrobenzofuran-5-sulfonamide
• N-{[1-(PYRIDINE-3-SULFONYL)PIPERIDIN-4-YL]METHYL}-2,3-DIHYDRO-1-BENZOFURAN-5-SULFONAMIDE
• F6436-0761
• N-{1-(pyridine-3-sulfonyl)piperidin-4-ylmethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide

• Inchi： 1S/C19H23N3O5S2/c23-28(24,17-3-4-19-16(12-17)7-11-27-19)21-13-15-5-9-22(10-6-15)29(25,26)18-2-1-8-20-14-18/h1-4,8,12,14-15,21H,5-7,9-11,13H2
• InChI Key： CRSQYXAEVPSDCQ-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(S(NCC3CCN(S(C4=CC=CN=C4)(=O)=O)CC3)(=O)=O)C=C2CC1

Computed Properties

• Exact Mass: 437.10791319g/mol
• Monoisotopic Mass: 437.10791319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 754
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 122Ų

Additional information on N-{1-(pyridine-3-sulfonyl)piperidin-4-ylmethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide

Comprehensive Overview of N-{1-(pyridine-3-sulfonyl)piperidin-4-ylmethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide (CAS No. 1448075-50-0)

N-{1-(pyridine-3-sulfonyl)piperidin-4-ylmethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide (CAS No. 1448075-50-0) is a specialized sulfonamide derivative that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound combines a pyridine-3-sulfonyl moiety with a piperidin-4-ylmethyl group and a 2,3-dihydro-1-benzofuran-5-sulfonamide scaffold, making it a versatile candidate for drug discovery. Researchers are particularly interested in its role as a modulator of specific biological targets, which aligns with current trends in precision medicine and targeted therapy.

The molecular structure of N-{1-(pyridine-3-sulfonyl)piperidin-4-ylmethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide (CAS No. 1448075-50-0) offers insights into its potential interactions with enzymes and receptors. The presence of both sulfonamide and pyridine groups suggests possible applications in inhibiting key pathways involved in inflammation or metabolic disorders. Recent studies highlight the growing demand for compounds with such dual functionalities, especially in the context of multi-target drug design, a hot topic in modern pharmacology. This compound’s ability to engage with multiple targets could address complex diseases like autoimmune conditions or neurodegenerative disorders.

From a synthetic chemistry perspective, N-{1-(pyridine-3-sulfonyl)piperidin-4-ylmethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide exemplifies advancements in heterocyclic chemistry. Its synthesis involves strategic coupling reactions, which are frequently searched by chemists exploring sulfonamide derivatives or piperidine-based scaffolds. The compound’s CAS No. 1448075-50-0 serves as a critical identifier in chemical databases, facilitating collaboration and data sharing among researchers. This aligns with the broader scientific community’s push for open-access chemical information and reproducible synthetic protocols.

In the context of drug development, N-{1-(pyridine-3-sulfonyl)piperidin-4-ylmethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide is often discussed alongside structure-activity relationship (SAR) studies. These investigations are pivotal for optimizing lead compounds, a subject frequently queried in academic and industrial research forums. The compound’s benzofuran core is particularly noteworthy, as this motif is associated with bioactive molecules exhibiting antimicrobial or anticancer properties. Such attributes make it a compelling case study for researchers investigating small-molecule therapeutics.

Another area of interest is the compound’s potential role in central nervous system (CNS) drug discovery. The piperidine and benzofuran fragments are common in CNS-active drugs, prompting inquiries about their blood-brain barrier permeability and neuropharmacological effects. This ties into broader discussions about neuroprotective agents and neuroinflammation, which are highly searched topics given the rising prevalence of neurological conditions globally. Researchers are keen to explore whether this compound’s unique structure could offer advantages in mitigating oxidative stress or modulating neurotransmitter systems.

Beyond its biomedical applications, N-{1-(pyridine-3-sulfonyl)piperidin-4-ylmethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide (CAS No. 1448075-50-0) is also relevant to chemical biology and probe development. Its sulfonamide group can serve as a versatile handle for bioconjugation, enabling the creation of fluorescent or affinity-based probes. This functionality is increasingly sought after in high-throughput screening and target identification, areas where researchers often search for novel chemical tools to decipher complex biological mechanisms.

In summary, N-{1-(pyridine-3-sulfonyl)piperidin-4-ylmethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide represents a multifaceted compound with broad implications across drug discovery, synthetic chemistry, and chemical biology. Its CAS No. 1448075-50-0 ensures precise identification, while its structural features align with contemporary research trends such as multi-target therapeutics and neuroprotection. As the scientific community continues to explore its potential, this compound is poised to remain a subject of keen interest and innovation.